Cas no 53036-43-4 (Benzenamine, 2-[(2-methylpropyl)thio]-)
53036-43-4 structure
Product Name:Benzenamine, 2-[(2-methylpropyl)thio]-
CAS No:53036-43-4
MF:C10H15NS
MW:181.29780125618
CID:358182
PubChem ID:21660048
Update Time:2025-04-19
Benzenamine, 2-[(2-methylpropyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-[(2-methylpropyl)thio]-
- 2-(2-methylpropylsulfanyl)aniline
- SCHEMBL3802466
- 2-[(2-Methylpropyl)sulfanyl]aniline
- DTXSID60616646
- 53036-43-4
- AKOS000168397
-
- Inchi: 1S/C10H15NS/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6,8H,7,11H2,1-2H3
- InChI Key: JGIPBIADCIGWNL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1N)CC(C)C
Computed Properties
- Exact Mass: 181.09265
- Monoisotopic Mass: 181.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
Benzenamine, 2-[(2-methylpropyl)thio]- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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